Cas no 66491-67-6 (1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-4,5-dimethyl-)

• Product Name: 1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-4,5-dimethyl-
• CAS No: 66491-67-6
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 388408
• PubChem ID: 564657
• Update Time: 2025-04-19

1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-4,5-dimethyl-
• 4,5-dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
• DTXSID50340428
• 66491-67-6
• 4,5-Dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione #
• JTQIJOSTTCDFGH-UHFFFAOYSA-N

• Inchi： 1S/C10H12O3/c1-5-3-4-7-8(6(5)2)10(12)13-9(7)11/h3,6-8H,4H2,1-2H3
• InChI Key： JTQIJOSTTCDFGH-UHFFFAOYSA-N
• SMILES： O1C(C2CC=C(C)C(C)C2C1=O)=O

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans